N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide

• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol
• IUPAC Name: N-[3-(2,2-dimethylpropanoylamino)phenyl]-4-(oxolan-2-ylmethoxy)benzamide
• InChI: InChI=1S/C23H28N2O4/c1-23(2,3)22(27)25-18-7-4-6-17(14-18)24-21(26)16-9-11-19(12-10-16)29-15-20-8-5-13-28-20/h4,6-7,9-12,14,20H,5,8,13,15H2,1-3H3,(H,24,26)(H,25,27)
• InChI Key: SKELJMRNRRYTBY-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)OCC3CCCO3

Description

N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide, also known as DMTFBB, is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. It belongs to the class of benzamide derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide is not fully understood. However, it has been reported to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide has also been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammatory genes.
Biochemical and Physiological Effects:
N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide has been reported to exhibit anti-inflammatory and analgesic effects in animal models. It has also been reported to inhibit tumor growth in vitro and in vivo. In addition, N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide has several advantages for lab experiments, including its high purity and stability. However, its limited solubility in water can make it difficult to use in certain experiments. In addition, the high cost of synthesis may limit its use in some research applications.

Future Directions

There are several future directions for research on N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide. One area of interest is the development of more efficient synthesis methods to reduce the cost of production. Another area of interest is the investigation of the potential of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide as a treatment for neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide and its potential as a therapeutic agent for various diseases.

Synthesis Methods

N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide has been synthesized using different methods, including the reaction of 4-(tetrahydro-2-furanylmethoxy)benzoic acid with N-(3-aminophenyl)-2,2-dimethylpropanamide in the presence of coupling agents. Another method involves the reaction of 4-(tetrahydro-2-furanylmethoxy)benzoic acid with 3-(2,2-dimethylpropanoylamino)aniline in the presence of coupling agents. Both methods have been reported to yield N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide with high purity.

Scientific Research Applications

N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide has been studied for its potential as a therapeutic agent in various scientific research applications. It has been reported to exhibit anti-inflammatory, analgesic, and anti-tumor activities. N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide has also been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}-4-(tetrahydro-2-furanylmethoxy)benzamide has shown promise as a treatment for diabetes and metabolic disorders.